N-(Piperidin-3-YL)isoquinolin-5-amine hydrochloride

• CAS No.: 651307-15-2
• Molecular Formula: C14H18ClN3
• Molecular Weight: 263.76 g/mol
• IUPAC Name: N-piperidin-3-ylisoquinolin-5-amine;hydrochloride
• InChI: InChI=1S/C14H17N3.ClH/c1-3-11-9-16-8-6-13(11)14(5-1)17-12-4-2-7-15-10-12;/h1,3,5-6,8-9,12,15,17H,2,4,7,10H2;1H
• InChI Key: QAPQOLQFUIQMEE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)NC2=CC=CC3=C2C=CN=C3.Cl

Description

N-(Piperidin-3-YL)isoquinolin-5-amine hydrochloride is a useful research compound. Its molecular formula is C14H18ClN3 and its molecular weight is 263.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(isoquinolin-5-ylamino)-piperidine-1-carboxylic acid tert-butyl ester (80 g, 0.244 mol) in EtOAc (1000 mL) was added HCl-EtOAc (1000 mL) at room temperature. The mixture was stirred at room temperature for 2.5 hours. TLC (DCM:MeOH=10:1) showed complete conversion. The solid was collected by filtration and dried under vacuum to give the title compound (66 g, 100%) as a yellow solid.